3-methylquinoxaline-5-carboxylic Acid
Overview
Description
3-Methylquinoxaline-5-carboxylic Acid is a small organic molecule with the molecular formula C10H8N2O2 . It has gained attention in recent years due to its promising applications in various fields of research and industry.
Molecular Structure Analysis
The molecular structure of 3-Methylquinoxaline-5-carboxylic Acid is represented by the linear formula C10H8N2O2 . The InChI code for the compound is 1S/C10H8N2O2/c1-6-5-11-8-4-2-3-7(10(13)14)9(8)12-6/h2-5H,1H3,(H,13,14) .Physical And Chemical Properties Analysis
3-Methylquinoxaline-5-carboxylic Acid is a solid at room temperature . It has a molecular weight of 188.18 g/mol. The compound is sealed in dry conditions for storage .Scientific Research Applications
Chemiluminescent Immunoassay
A sensitive chemiluminescent competitive indirect enzyme-linked immunosorbent assay (CL-ciELISA) has been developed for the simultaneous determination of 3-methylquinoxaline-2-carboxylic acid (MQCA) and quinoxaline-2-carboxylic acid (QCA) in edible animal tissues . This method is based on immunomagnetic beads separation, purification, and enrichment .
Antibiotic Applications
Quinoxaline derivatives, including 3-methylquinoxaline-5-carboxylic Acid, are used in the production of antibiotics . Drugs such as Olaquindox, Echinomycin, Atinoleutin, Levomycin, and Carbadox contain quinoxaline and are currently used in the market .
Life Science Research
3-methylquinoxaline-5-carboxylic Acid is used in various areas of life science research . This includes studies related to biological processes, disease mechanisms, and the development of new therapeutic strategies.
Material Science Research
This compound is also used in material science research . It can be used in the synthesis of new materials, investigation of their properties, and development of innovative applications.
Chemical Synthesis
3-methylquinoxaline-5-carboxylic Acid is used in chemical synthesis . It can serve as a building block in the synthesis of complex molecules for various applications, including pharmaceuticals and materials.
Chromatography
This compound is used in chromatography, a method used to separate mixtures . It can serve as a standard or a target compound in chromatographic analyses.
Safety and Hazards
properties
IUPAC Name |
3-methylquinoxaline-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c1-6-5-11-8-4-2-3-7(10(13)14)9(8)12-6/h2-5H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLUVEPWBUKWVHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC=C2N=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10378020 |
Source
|
| Record name | 3-methylquinoxaline-5-carboxylic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10378020 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methylquinoxaline-5-carboxylic Acid | |
CAS RN |
904813-39-4 |
Source
|
| Record name | 3-methylquinoxaline-5-carboxylic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10378020 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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